2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C23H24N6O2S/c1-14-7-5-6-8-18(14)23-25-17(4)19(32-23)12-24-21(30)13-28-22(31)10-9-20(27-28)29-16(3)11-15(2)26-29/h5-11H,12-13H2,1-4H3,(H,24,30)
• InChI Key: GVBIPHDMQDXEBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)CN3C(=O)C=CC(=N3)N4C(=CC(=N4)C)C)C
• Molecular Formula: C23H24N6O2S
• Molecular Weight: 448.5 g/mol

Description

2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C23H24N6O2S and its molecular weight is 448.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The compound of interest is part of a broader class of chemicals that have been extensively studied for their synthesis and biological activities. Notably, similar compounds have demonstrated significant antioxidant, antimicrobial, and analgesic properties, providing a foundation for further exploration in various scientific and therapeutic contexts.

• Antioxidant Studies : A study on novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides highlighted their synthesis and preliminary evaluation for antioxidant activities. Many compounds within this class were found to possess moderate to significant radical scavenging activity, indicating their potential utility as antioxidants (Ahmad et al., 2012).

• Analgesic and Anti-inflammatory Activities : Thiazoles, including compounds with a pyrazole moiety, have been identified with numerous pharmacological activities such as anti-microbial, analgesic, and anti-inflammatory. A specific study synthesized novel thiazoles incorporating the pyrazole moiety, showing mild to good analgesic activities, emphasizing the compound's potential in pain management and anti-inflammatory applications (Saravanan et al., 2011).

• Antimicrobial Properties : Another research avenue includes the synthesis of new thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, which exhibited promising antimicrobial activities. This suggests the compound's relevance in developing new antimicrobial agents to combat resistant bacterial and fungal strains (Gouda et al., 2010).

• Chemical and Pharmacological Activities : The synthesis of heterocyclic o-aminonitriles leading to pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-d]1,2,4-triazolo[5,1-f]pyrimidines demonstrated the structural versatility and potential for considerable chemical and pharmacological activities. These compounds are expected to contribute significantly to the development of new drugs and therapeutic agents (Al-Afaleq & Abubshait, 2001).